![molecular formula C11H7F3N4S B287522 3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287522.png)
3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (MTT) is a heterocyclic compound with potential applications in the field of medicinal chemistry. MTT has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), an enzyme that plays a role in various cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. This compound binds to the ATP-binding site of GSK-3β, thereby inhibiting its activity. Inhibition of GSK-3β activity has been shown to have various effects, including the induction of apoptosis, the inhibition of cell proliferation, and the regulation of glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, the reduction of amyloid beta accumulation, and the improvement of glucose metabolism. This compound has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high potency and selectivity for GSK-3β, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound has limitations, including its low solubility in water and its potential for off-target effects.
Future Directions
For 3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research include the development of more efficient synthesis methods, the optimization of this compound derivatives for specific applications, and the investigation of this compound's potential for use in combination therapies. This compound's potential for use in the treatment of other diseases, such as neurodegenerative diseases and inflammatory disorders, should also be explored. Additionally, the development of this compound-based imaging agents for the detection of GSK-3β activity in vivo could have important applications in disease diagnosis and monitoring.
Synthesis Methods
3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using different methods, including the reaction of 3-amino-6-(trifluoromethyl)benzene-1,2,4-triazole with 2-chloro-1,3,4-thiadiazole in the presence of a base. Another method involves the reaction of 3-amino-6-(trifluoromethyl)benzene-1,2,4-triazole with thionyl chloride, followed by reaction with potassium thiocyanate. The yield of this compound obtained using these methods ranges from 50-80%.
Scientific Research Applications
3-Methyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In animal models, this compound has been shown to reduce amyloid beta accumulation and improve cognitive function in Alzheimer's disease. This compound has also been shown to improve glucose tolerance and insulin sensitivity in diabetic mice.
Properties
Molecular Formula |
C11H7F3N4S |
---|---|
Molecular Weight |
284.26 g/mol |
IUPAC Name |
3-methyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C11H7F3N4S/c1-6-15-16-10-18(6)17-9(19-10)7-3-2-4-8(5-7)11(12,13)14/h2-5H,1H3 |
InChI Key |
RZUSAWKYWOAANS-UHFFFAOYSA-N |
SMILES |
CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)C(F)(F)F |
Canonical SMILES |
CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.